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Compound of Interest

Compound Name:
3,4-Dichloro Trazodone-d6

Hydrochloride

CAS No.: 1794892-17-3

Cat. No.: B588448 Get Quote

In the landscape of pharmaceutical development and analysis, the precise identification and

quantification of impurities are paramount to ensuring drug safety and efficacy. 3,4-Dichloro
Trazodone-d6 Hydrochloride is a stable, isotopically labeled form of a known dichlorinated

analogue and impurity of the antidepressant Trazodone.[1] The incorporation of six deuterium

atoms (d6) onto the propyl chain of the molecule renders it an invaluable tool for advanced

analytical applications, particularly in mass spectrometry-based methods.

The rationale for utilizing deuterated standards lies in the kinetic isotope effect. The carbon-

deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a

slower rate of metabolic breakdown at the site of deuteration.[2] While this can be leveraged to

improve a drug's pharmacokinetic profile, its most common application in this context is as an

internal standard for quantitative analysis.[3] Its chemical properties are nearly identical to the

non-labeled analyte, ensuring similar behavior during sample extraction and chromatographic

separation. However, its increased mass allows it to be distinctly identified by a mass

spectrometer, providing a highly accurate reference point for quantification. This guide provides

a comprehensive overview of 3,4-Dichloro Trazodone-d6 Hydrochloride, its core identifiers,

applications, and a detailed protocol for its use.

PART 1: Core Identifiers and Physicochemical
Properties
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Accurate identification is the foundation of all scientific work. The following tables summarize

the essential chemical identifiers and reported properties for 3,4-Dichloro Trazodone-d6
Hydrochloride.

Identifier Value Source

CAS Number 1794892-17-3 [1][4]

Molecular Formula C₁₉H₁₆D₆Cl₃N₅O [1]

Molecular Weight 448.81 g/mol [4][5]

IUPAC Name

2-{3-propyl}-2H,3H-[1][4]

[6]triazolo[4,3-a]pyridin-3-one

hydrochloride

[4]

InChI

InChI=1S/C19H21Cl2N5O.ClH

/c20-16-6-5-15(14-

17(16)21)24-12-10-23(11-13-

24)7-3-9-26-19(27)25-8-2-1-4-

18(25)22-26;/h1-2,4-

6,8,14H,3,7,9-

13H2;1H/i3D2,7D2,9D2;

[4]

InChIKey
GWUFSJMSILCVNP-

PKKCDELTSA-N
[4]

SMILES

Cl.[2H]C([2H])

(N1CCN(CC1)C1=CC(Cl)=C(C

l)C=C1)C([2H])([2H])C([2H])

([2H])N1N=C2C=CC=CN2C1=

O

[4]
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Physicochemical Property Value/Description Source

Appearance Solid Powder [4]

Purity
≥98% (or as per Certificate of

Analysis)
[4]

Storage Condition
Dry, dark, and at -20°C for

long-term stability (≥1 year)
[4]

PART 2: Core Applications in Pharmaceutical
Analysis
The primary role of 3,4-Dichloro Trazodone-d6 Hydrochloride is as a labeled internal

standard for the quantification of its non-deuterated counterpart, the 3,4-Dichloro Trazodone

impurity. This is critical in several stages of drug development and quality control.

Impurity Profiling: During the synthesis of the active pharmaceutical ingredient (API)

Trazodone, various related substances and impurities can form.[7] Regulatory bodies require

strict monitoring and control of these impurities. This labeled standard allows for the

development of validated analytical methods to accurately quantify the 3,4-dichloro impurity

in Trazodone drug substance and product.

Pharmacokinetic (PK) Studies: If the 3,4-dichloro analogue were identified as a metabolite of

Trazodone, this labeled standard would be essential for tracking its formation, distribution,

and elimination in biological matrices (e.g., plasma, urine).

Metabolic Stability Assays: Deuterated compounds are used to investigate metabolic

pathways.[2][8] By comparing the metabolism of the deuterated and non-deuterated

compounds in systems like liver microsomes, researchers can identify sites of metabolic

breakdown.[2]

The logical relationship between the parent drug, its impurity, and the labeled standard is

crucial for understanding its application.
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Caption: Workflow for quantification using an internal standard.

Step-by-Step Procedure:
Preparation of Stock Solutions (in amber vials to prevent photodegradation):

Analyte Stock (1 mg/mL): Accurately weigh ~10 mg of 3,4-Dichloro Trazodone HCl

reference standard and dissolve in 10 mL of methanol.

Internal Standard Stock (1 mg/mL): Accurately weigh ~10 mg of 3,4-Dichloro Trazodone-

d6 HCl and dissolve in 10 mL of methanol.

Internal Standard Working Solution (100 ng/mL): Perform a serial dilution of the IS Stock

solution in 50:50 methanol:water. This working solution will be used to spike all samples.
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Rationale: The concentration of the IS should be high enough for a robust signal but

comparable to the expected analyte concentrations.

Preparation of Calibration Standards:

Perform a serial dilution of the Analyte Stock solution to prepare a series of calibration

standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) in the chosen sample matrix or a

surrogate.

To 100 µL of each calibration standard, add a fixed volume (e.g., 10 µL) of the Internal

Standard Working Solution (100 ng/mL).

Preparation of Test Samples:

Accurately weigh the sample (e.g., Trazodone API) and dissolve it in a suitable solvent to

achieve an expected concentration within the calibration range.

To 100 µL of the dissolved sample, add the same fixed volume (10 µL) of the Internal

Standard Working Solution.

LC-MS/MS System and Conditions (Example):

LC System: UPLC/HPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Rationale: C18 provides

good retention for moderately polar compounds like Trazodone and its analogues.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial

conditions.

MS System: Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI)

source in positive mode.

MRM Transitions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,4-Dichloro Trazodone: Determine the precursor ion [M+H]⁺ and a stable product ion.

(e.g., m/z 406.1 -> 176.1)

3,4-Dichloro Trazodone-d6 (IS): Determine the precursor ion [M+H]⁺ and a stable

product ion. (e.g., m/z 412.1 -> 182.1)

Rationale: The 6 Dalton mass shift between the analyte and IS prevents isobaric

interference while ensuring they have nearly identical fragmentation patterns and

chromatographic retention times.

Data Analysis and Quantification:

Integrate the peak areas for both the analyte and the internal standard for all injections.

Calculate the Response Ratio for each calibrator: (Peak Area of Analyte) / (Peak Area of

IS).

Construct a calibration curve by plotting the Response Ratio vs. the nominal concentration

of the calibrators. Apply a linear regression with 1/x² weighting.

Calculate the Response Ratio for the unknown samples.

Determine the concentration of 3,4-Dichloro Trazodone in the samples by interpolating

their Response Ratios from the calibration curve.

Conclusion
3,4-Dichloro Trazodone-d6 Hydrochloride is more than just a chemical compound; it is an

enabling tool for achieving the highest standards of analytical precision and accuracy in the

pharmaceutical industry. Its role as a stable isotope-labeled internal standard is fundamental to

creating robust, validatable methods for impurity quantification. Understanding the principles

behind its use and the practical steps for its implementation, as outlined in this guide,

empowers researchers and drug development professionals to ensure the quality, safety, and

integrity of pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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